N-Сarbamimidoyl-4-nitrobenzenesulfonamide
Overview
Description
N-Carbamimidoyl-4-nitrobenzenesulfonamide, commonly known as Sulfanilamide, is a sulfonamide antibiotic that has been widely used in scientific research. It was first synthesized in 1935 and has since been used for its antibacterial, antifungal, and antiprotozoal properties.
Mechanism of Action
Sulfanilamide works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for the growth and reproduction of bacteria. Sulfanilamide binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. This prevents the production of folic acid and ultimately leads to the death of the bacteria.
Biochemical and Physiological Effects:
Sulfanilamide has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the synthesis of folic acid, leading to the death of bacteria. Physiologically, it has been shown to have anti-inflammatory effects and has been used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
One advantage of using sulfanilamide in lab experiments is its broad-spectrum antibacterial activity. It is effective against a wide range of bacteria, making it a useful tool for studying bacterial growth and development. However, sulfanilamide has some limitations. It can cause allergic reactions in some individuals, and it is not effective against all types of bacteria. In addition, bacteria can develop resistance to sulfanilamide over time, making it less effective in the long term.
Future Directions
There are several future directions for the use of sulfanilamide in scientific research. One direction is the development of new antibiotics based on the structure of sulfanilamide. Another direction is the investigation of the effects of sulfanilamide on the microbiome. The microbiome is a collection of microorganisms that live in and on our bodies, and it plays an important role in our health. Finally, sulfanilamide could be used to study the role of bacteria in disease and to develop new treatments for bacterial infections.
Conclusion:
In conclusion, N-Carbamimidoyl-4-nitrobenzenesulfonamide, or Sulfanilamide, is a sulfonamide antibiotic that has been widely used in scientific research. It has antibacterial, antifungal, and antiprotozoal properties and has been used to study the mechanism of action of antibiotics, to investigate the effects of antibiotics on bacterial growth, and to develop new antibiotics. Sulfanilamide inhibits the synthesis of folic acid in bacteria, leading to the death of the bacteria. It has both biochemical and physiological effects and has been used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease. While sulfanilamide has some limitations, it remains a useful tool for studying bacterial growth and development, and there are several future directions for its use in scientific research.
Synthesis Methods
Sulfanilamide is synthesized by the reaction of p-nitrobenzenesulfonyl chloride and urea. The reaction takes place in the presence of sodium hydroxide and produces N-Carbamimidoyl-4-nitrobenzenesulfonamide as a white crystalline solid. The purity of the compound can be improved by recrystallization from ethanol.
Scientific Research Applications
Sulfanilamide has been extensively used in scientific research due to its antibacterial properties. It has been used to study the mechanism of action of antibiotics and to develop new antibiotics. Sulfanilamide has also been used to study the effects of antibiotics on bacterial growth and to investigate the role of bacteria in disease.
properties
IUPAC Name |
2-(4-nitrophenyl)sulfonylguanidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O4S/c8-7(9)10-16(14,15)6-3-1-5(2-4-6)11(12)13/h1-4H,(H4,8,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIDLMAINNMJNSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)N=C(N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20962398 | |
Record name | N-Carbamimidoyl-4-nitrobenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20962398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42249-51-4 | |
Record name | NSC229606 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=229606 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Carbamimidoyl-4-nitrobenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20962398 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.